Cas no 82064-54-8 (Ethanone, 1-[2-[(acetyloxy)methyl]-4-methoxyphenyl]-)
82064-54-8 structure
Product Name:Ethanone, 1-[2-[(acetyloxy)methyl]-4-methoxyphenyl]-
CAS No:82064-54-8
MF:C12H14O4
MW:222.237164020538
CID:699696
PubChem ID:10609041
Update Time:2025-04-19
Ethanone, 1-[2-[(acetyloxy)methyl]-4-methoxyphenyl]- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-[2-[(acetyloxy)methyl]-4-methoxyphenyl]-
- (2-acetyl-5-methoxyphenyl)methyl acetate
- DTXSID90442455
- 82064-54-8
-
- Inchi: 1S/C12H14O4/c1-8(13)12-5-4-11(15-3)6-10(12)7-16-9(2)14/h4-6H,7H2,1-3H3
- InChI Key: ZLUFBYGSKQIWEP-UHFFFAOYSA-N
- SMILES: O(C(C)=O)CC1C=C(C=CC=1C(C)=O)OC
Computed Properties
- Exact Mass: 222.08920892g/mol
- Monoisotopic Mass: 222.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 52.6Ų
Ethanone, 1-[2-[(acetyloxy)methyl]-4-methoxyphenyl]- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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